Cas no 203664-62-4 (Ethyl 1-(3-aminopropyl)piperidine-4-carboxylate)

• Product Name: Ethyl 1-(3-aminopropyl)piperidine-4-carboxylate
• CAS No: 203664-62-4
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 1071434
• PubChem ID: 10822533
• Update Time: 2025-08-05

Ethyl 1-(3-aminopropyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(3-aminopropyl)piperidine-4-carboxylate
• Ethyl 1-(3-aminopropyl)-4-piperidinecarboxylate
• AKOS005071466
• DB-086366
• 203664-62-4
• EN300-9124071
• CS-0299082
• Ethyl1-(3-aminopropyl)piperidine-4-carboxylate

• MDL： MFCD12025841
• Inchi： 1S/C11H22N2O2/c1-2-15-11(14)10-4-8-13(9-5-10)7-3-6-12/h10H,2-9,12H2,1H3
• InChI Key： POQYLKMTBDPINH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(CCCN)CC1)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Ethyl 1-(3-aminopropyl)piperidine-4-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Ethyl 1-(3-aminopropyl)piperidine-4-carboxylate

Ethyl 1-(3-Aminopropyl)Piperidine-4-Carboxylate: A Comprehensive Overview

Ethyl 1-(3-Aminopropyl)Piperidine-4-Carboxylate, identified by the CAS number 203664-62-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its piperidine ring structure and ethyl ester group, has garnered attention due to its unique properties and potential uses in drug delivery systems, polymer synthesis, and as a building block in organic synthesis.

The molecular structure of Ethyl 1-(3-Aminopropyl)Piperidine-4-Carboxylate comprises a piperidine ring, which is a six-membered cyclic amine, substituted at the 4-position with an ethyl ester group and at the 1-position with a 3-aminopropyl chain. This structure imparts the compound with both amine functionalities and ester groups, making it highly reactive and suitable for various chemical transformations. The presence of the piperidine ring also contributes to its ability to form hydrogen bonds, enhancing its solubility in polar solvents.

Recent studies have highlighted the potential of Ethyl 1-(3-Aminopropyl)Piperidine-4-Carboxylate as a precursor for the synthesis of advanced materials. For instance, researchers have explored its use in the development of stimuli-responsive polymers, where the amine groups can be functionalized to respond to external stimuli such as pH or temperature changes. This property makes it a valuable component in smart drug delivery systems, where controlled release mechanisms are essential.

In addition to its role in materials science, Ethyl 1-(3-Aminopropyl)Piperidine-4-Carboxylate has been investigated for its applications in organic synthesis. Its amine functionality allows for easy modification through reactions such as alkylation, acylation, and amidation, enabling the creation of complex molecular architectures. Recent advancements in catalytic methods have further enhanced the efficiency of these transformations, making this compound a preferred choice for synthetic chemists.

The synthesis of Ethyl 1-(3-Aminopropyl)Piperidine-4-Carboxylate typically involves multi-step processes that combine nucleophilic substitutions and esterifications. Researchers have optimized these processes to improve yield and purity, often employing green chemistry principles to minimize environmental impact. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

Beyond its chemical applications, Ethyl 1-(3-Aminopropyl)Piperidine-4-Carboxylate has shown promise in biological systems. Studies have demonstrated its ability to act as a bioisostere in medicinal chemistry, where it can replace other functional groups without altering the overall pharmacophore of a molecule. This property is particularly valuable in drug design, where maintaining bioavailability while improving efficacy is a critical goal.

In conclusion, Ethyl 1-(3-Aminopropyl)Piperidine-4-Carboxylate (CAS No: 203664-62-4) stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and reactivity make it an indispensable tool in modern chemical research and development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both academic and industrial applications.